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Methyl (1R,2S,3S,5S)-3-(4-bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate Methyl (1R,2S,3S,5S)-3-(4-bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 135367-08-7
VCID: VC0172669
InChI: InChI=1S/C16H20BrNO2/c1-18-12-7-8-14(18)15(16(19)20-2)13(9-12)10-3-5-11(17)6-4-10/h3-6,12-15H,7-9H2,1-2H3/t12-,13-,14+,15+/m1/s1
SMILES: CN1C2CCC1C(C(C2)C3=CC=C(C=C3)Br)C(=O)OC
Molecular Formula: C16H20BrNO2
Molecular Weight: 338.24 g/mol

Methyl (1R,2S,3S,5S)-3-(4-bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate

CAS No.: 135367-08-7

Cat. No.: VC0172669

Molecular Formula: C16H20BrNO2

Molecular Weight: 338.24 g/mol

* For research use only. Not for human or veterinary use.

Methyl (1R,2S,3S,5S)-3-(4-bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate - 135367-08-7

Specification

CAS No. 135367-08-7
Molecular Formula C16H20BrNO2
Molecular Weight 338.24 g/mol
IUPAC Name methyl (1S,2S,3S,5R)-3-(4-bromophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
Standard InChI InChI=1S/C16H20BrNO2/c1-18-12-7-8-14(18)15(16(19)20-2)13(9-12)10-3-5-11(17)6-4-10/h3-6,12-15H,7-9H2,1-2H3/t12-,13-,14+,15+/m1/s1
Standard InChI Key HNVGNUVAMRLMSG-KBXIAJHMSA-N
Isomeric SMILES CN1[C@@H]2CC[C@H]1[C@H]([C@H](C2)C3=CC=C(C=C3)Br)C(=O)OC
SMILES CN1C2CCC1C(C(C2)C3=CC=C(C=C3)Br)C(=O)OC
Canonical SMILES CN1C2CCC1C(C(C2)C3=CC=C(C=C3)Br)C(=O)OC

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